Cas no 32539-85-8 (Pentadecanolide)

• Product Name: Pentadecanolide
• CAS No: 32539-85-8
• MF: C₁₅H₂₈O₂
• MW: 240.381625175476
• CID: 88969
• PubChem ID: 141710
• Update Time: 2025-04-18

Pentadecanolide Chemical and Physical Properties

Names and Identifiers

• Pentadecanolide
• CYCLOPENTADECANOLIDE
• OXACYCLOHEXADECAN-2-ONE
• 14-Pentadecanolid
• 15-Methyl-oxacyclopentadecan-2-on
• 15-methyl-oxacyclopentadecan-2-one
• 15-PENTADECANOLACTONE
• FEMA 2840
• O-PENTADECALACTONE
• PENTADECANO-1,14-LACTONE
• PENTALIDE
• W-PENTADECALACTONE
• DTXSID90865640
• 15-Methyloxacyclopentadecan-2-one
• 15-methyl-1-oxacyclopentadecan-2-one
• LVECZGHBXXYWBO-UHFFFAOYSA-N
• 32539-85-8
• Oxacyclopentadecan-2-one, 15-methyl-
• SCHEMBL3075568
• 14-pentadecanolide
• NS00123319

• Inchi： 1S/C15H28O2/c1-14-12-10-8-6-4-2-3-5-7-9-11-13-15(16)17-14/h14H,2-13H2,1H3
• InChI Key： LVECZGHBXXYWBO-UHFFFAOYSA-N
• SMILES： O1C(CCCCCCCCCCCCC1C)=O

Computed Properties

• Exact Mass: 252.20900
• Monoisotopic Mass: 240.20893
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 5.7
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 0.918 g/mL at 25 °C(lit.)
• Melting Point: 34-38 °C(lit.)
• Boiling Point: 137 °C2 mm Hg(lit.)
• Flash Point: >230 °F
• Refractive Index: 1.432
• PSA: 26.30000
• LogP: 4.61290

Pentadecanolide Security Information

• WGK Germany：1
• Safety Instruction： S24/25
• RTECS：RN9775000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Macrolides and analogues
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues